molecular formula C9H16O2 B575704 1,3-Dioxolane,  2-cyclobutyl-2-ethyl- CAS No. 174681-74-4

1,3-Dioxolane, 2-cyclobutyl-2-ethyl-

Cat. No.: B575704
CAS No.: 174681-74-4
M. Wt: 156.225
InChI Key: XACYBJZSLVJXSL-UHFFFAOYSA-N
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Description

1,3-Dioxolane, 2-cyclobutyl-2-ethyl- is a substituted 1,3-dioxolane derivative featuring a cyclobutyl and ethyl group at the 2-position of the five-membered dioxolane ring. The parent compound, 1,3-dioxolane (CAS 646-06-0), is a polar aprotic solvent with a boiling point of 76–78°C, low toxicity, and high flammability (flashpoint ≤2.5°C) . Its derivatives are often tailored for specialized applications, such as polymer extraction or composite synthesis, by modifying substituents to alter solubility, thermal stability, and reactivity.

Properties

CAS No.

174681-74-4

Molecular Formula

C9H16O2

Molecular Weight

156.225

IUPAC Name

2-cyclobutyl-2-ethyl-1,3-dioxolane

InChI

InChI=1S/C9H16O2/c1-2-9(8-4-3-5-8)10-6-7-11-9/h8H,2-7H2,1H3

InChI Key

XACYBJZSLVJXSL-UHFFFAOYSA-N

SMILES

CCC1(OCCO1)C2CCC2

Synonyms

1,3-Dioxolane, 2-cyclobutyl-2-ethyl-

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physical Properties

The substituents on the 1,3-dioxolane ring significantly influence physical properties. Key examples include:

Compound Name CAS Number Substituents Boiling Point (°C) Key Applications
1,3-Dioxolane (parent) 646-06-0 None 76–78 Solvent for PHB extraction
2-Methyl-1,3-dioxolane 497-26-7 2-methyl Not reported Not specified in evidence
2-Ethyl-2-methyl-1,3-dioxolane 126-39-6 2-ethyl, 2-methyl Not reported Industrial solvent (inferred)
2-Ethyl-4-methyl-1,3-dioxolane 4359-46-0 2-ethyl, 4-methyl Not reported Not specified in evidence
2-Cyclobutyl-2-ethyl-1,3-dioxolane Not reported 2-cyclobutyl, 2-ethyl Estimated >100°C* Hypothetical: High-stability solvents

*Estimation based on increased molecular weight and steric hindrance compared to parent compound.

Key Observations :

  • Boiling Points : Bulky substituents (e.g., cyclobutyl) likely raise boiling points due to enhanced van der Waals forces and reduced volatility. For example, 1,3-dioxolane’s bp (76°C) is lower than THF (66°C) and chloroform (61°C), but substituted derivatives may reverse this trend .
  • Solubility : Hydrophobic groups (e.g., ethyl, cyclobutyl) reduce water miscibility. shows that diluting 1,3-dioxolane with water decreases extraction efficiency for polyhydroxybutyrate (PHB), suggesting hydrophobic derivatives may perform poorly in aqueous systems .

Chemical Reactivity and Stability

  • For instance, 1,3-dioxolane derivatives with alkyl substituents (e.g., 2-methyl) show stable extraction performance at 80°C .
  • Reactivity : Cyclobutyl groups may undergo ring-opening reactions under acidic or high-temperature conditions, limiting utility in harsh environments. In contrast, 2-ethyl-2-methyl-1,3-dioxolane (CAS 126-39-6) is likely more stable due to less strained substituents .

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